Cas no 313371-56-1 (2,4-dimethoxy-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 2,4-dimethoxy-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide
• CAS No: 313371-56-1
• MF: C₁₆H₁₅N₃O₅S₂
• MW: 393.43740105629
• CID: 5911595
• PubChem ID: 4257512
• Update Time: 2025-10-29

2,4-dimethoxy-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethoxy-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide
• F0010-0224
• 2,4-dimethoxy-N-(6-sulfamoylbenzo[d]thiazol-2-yl)benzamide
• 313371-56-1
• Oprea1_858148
• AKOS001568227
• Benzamide, N-[6-(aminosulfonyl)-2-benzothiazolyl]-2,4-dimethoxy-

• Inchi： 1S/C16H15N3O5S2/c1-23-9-3-5-11(13(7-9)24-2)15(20)19-16-18-12-6-4-10(26(17,21)22)8-14(12)25-16/h3-8H,1-2H3,(H2,17,21,22)(H,18,19,20)
• InChI Key： YEEPEVCXOHVESR-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=C(S(N)(=O)=O)C=C2S1)(=O)C1=CC=C(OC)C=C1OC

Computed Properties

• Exact Mass: 393.04531293g/mol
• Monoisotopic Mass: 393.04531293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 157Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2,4-dimethoxy-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide

Comprehensive Overview of 2,4-Dimethoxy-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide (CAS No. 313371-56-1)

2,4-Dimethoxy-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide, with the CAS number 313371-56-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of benzothiazole derivatives, which are known for their diverse biological activities. The presence of both sulfamoyl and dimethoxy functional groups in its structure makes it a promising candidate for various applications, including drug development and molecular biology studies.

One of the key reasons for the growing interest in 2,4-dimethoxy-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide is its potential role in targeting specific enzymes or receptors. Researchers are particularly intrigued by its sulfonamide moiety, which is often associated with antimicrobial and anti-inflammatory properties. This has led to numerous studies exploring its efficacy in combating resistant bacterial strains, a topic of high relevance given the global rise in antibiotic resistance. Additionally, its benzothiazole core is frequently studied in the context of cancer research, as similar compounds have shown antitumor activity.

The synthesis of CAS 313371-56-1 involves multi-step organic reactions, with a focus on achieving high purity and yield. The compound's molecular weight and solubility profile are critical factors for its application in drug formulations. Recent advancements in green chemistry have also prompted researchers to explore eco-friendly synthesis routes for this compound, aligning with the broader trend of sustainable pharmaceutical production.

In the realm of drug discovery, 2,4-dimethoxy-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide is often compared to other sulfonamide-based drugs due to its structural similarities. Its potential to act as a kinase inhibitor or enzyme modulator has sparked interest in its use for treating chronic diseases such as diabetes and neurodegenerative disorders. These applications are particularly relevant in light of the increasing prevalence of such conditions worldwide.

From a commercial perspective, the demand for CAS 313371-56-1 is driven by its utility in high-throughput screening and medicinal chemistry. Pharmaceutical companies and research institutions are actively sourcing this compound for preclinical studies, often inquiring about its stability, storage conditions, and compatibility with other reagents. The compound's patent status and regulatory approvals are also frequently discussed topics among industry professionals.

Another area of interest is the compound's potential role in personalized medicine. With the rise of genomics and proteomics, researchers are investigating how 2,4-dimethoxy-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide interacts with specific genetic markers or protein targets. This aligns with the broader shift toward tailored therapies in modern healthcare, a trend that has gained momentum in recent years.

In summary, 2,4-dimethoxy-N-(6-sulfamoyl-1,3-benzothiazol-2-yl)benzamide (CAS 313371-56-1) is a versatile compound with significant potential in both research and therapeutic applications. Its unique structural features and biological activity make it a subject of ongoing study, particularly in the fields of drug development, molecular biology, and personalized medicine. As scientific understanding of this compound deepens, its role in addressing some of today's most pressing health challenges is likely to expand.